Cas no 1340460-13-0 (4-(3-bromophenyl)-2-methylbutan-1-amine)

• Product Name: 4-(3-bromophenyl)-2-methylbutan-1-amine
• CAS No: 1340460-13-0
• Molecular Formula: C₁₁H₁₆BrN
• Molecular Weight: 242.155442237854
• CID: 5977225
• PubChem ID: 64663688

4-(3-bromophenyl)-2-methylbutan-1-amine Properties

Names and Identifiers

• 4-(3-bromophenyl)-2-methylbutan-1-amine
• AKOS013990142
• EN300-1911929
• 1340460-13-0

• InChIKey： PDZSBYNNINDDDJ-UHFFFAOYSA-N
• Inchi： 1S/C11H16BrN/c1-9(8-13)5-6-10-3-2-4-11(12)7-10/h2-4,7,9H,5-6,8,13H2,1H3
• SMILES： BrC1=CC=CC(=C1)CCC(C)CN

Computed Properties

• Exact Mass: 241.04661g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 4
• Monoisotopic Mass: 241.04661g/mol
• Heavy Atom Count: 13
• Complexity: 138
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbutylamines